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Compound of Interest

Compound Name: trans-3-(Trimethylsilyl)allyl alcohol

Cat. No.: B151979

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the physicochemical properties of trans-3-
(Trimethylsilyl)allyl alcohol, a versatile reagent in organic synthesis. The primary focus of this
guide is its molecular weight, a fundamental parameter in stoichiometric calculations and
analytical characterizations.

Physicochemical Data Summary

Quantitative data for trans-3-(Trimethylsilyl)allyl alcohol is summarized in the table below for
ease of reference and comparison.
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Parameter Value Reference

Molecular Formula C6H140Si [1]

Molecular Weight 130.26 g/mol [1]

CAS Number 59376-64-6 [1]
trans-3-(Trimethylsilyl)-2-

Synonyms propen-1-ol, trans-(3-Hydroxy-
2-propen-1-yl)trimethylsilane

Form Liquid

Boiling Point 166-168 °C

Density 0.848 g/mL at 25 °C

Refractive Index

n20/D 1.444

Molecular Weight Determination

The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The molecular formula for trans-3-(Trimethylsilyl)allyl alcohol is

C6H140Si.[1]

The calculation is based on the following atomic weights:

Carbon (C): 12.011 u
Hydrogen (H): 1.008 u
Oxygen (O): 15.999 u

Silicon (Si): 28.085 u

The molecular weight is calculated as follows:

(6 x 12.011) + (14 x 1.008) + (1 x 15.999) + (1 x 28.085) = 130.26 g/mol
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Logical Relationship of Molecular Properties

The following diagram illustrates the relationship between the molecular formula and the
calculation of the molecular weight, a foundational concept in chemical analysis.

Atomic Weights
Molecular Formula C:12.011
C6H140Si H: 1.008
0O: 15.999
Si: 28.085

l

Summation of Atomic Weights
(6C) + (14H) + (10) + (1Si)

Molecular Weight
130.26 g/mol

Click to download full resolution via product page

Molecular Weight Calculation Workflow

Experimental Protocols

While the molecular weight is a calculated value, its confirmation and the purity of the
substance are typically determined through experimental techniques such as mass
spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Mass Spectrometry (lllustrative Protocol)

o Sample Preparation: A dilute solution of trans-3-(Trimethylsilyl)allyl alcohol is prepared in
a volatile organic solvent (e.g., methanol or acetonitrile).

 lonization: The sample is introduced into the mass spectrometer and ionized, commonly
using techniques like Electrospray lonization (ESI) or Electron Impact (El).
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e Mass Analysis: The ionized fragments are separated based on their mass-to-charge ratio
(m/z).

o Detection: The detector records the abundance of each ion at a specific m/z, generating a
mass spectrum. The molecular ion peak [M]+ would be expected around m/z 130.

Synthetic Pathway Overview

The synthesis of trans-3-(Trimethylsilyl)allyl alcohol is a key process for its application in
further chemical reactions. A common synthetic route is the trimethylsilylation of a suitable

precursaor.

Vinyl Benzyl Alcohol
(Precursor)

Trimethylsilylating Agent >

Click to download full resolution via product page

Reaction

trans-3-(Trimethylsilyl)allyl alcohol

General Synthetic Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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